Cas no 1343658-15-0 (2-Thiophenecarboxaldehyde, 5-(1,1-dioxido-4-thiomorpholinyl)-)

• Product Name: 2-Thiophenecarboxaldehyde, 5-(1,1-dioxido-4-thiomorpholinyl)-
• CAS No: 1343658-15-0
• MF: C₉H₁₁NO₃S₂
• MW: 245.318539857864
• CID: 5969517
• PubChem ID: 64336535
• Update Time: 2025-06-11

2-Thiophenecarboxaldehyde, 5-(1,1-dioxido-4-thiomorpholinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxaldehyde, 5-(1,1-dioxido-4-thiomorpholinyl)-
• 5-(1,1-Dioxidothiomorpholino)thiophene-2-carbaldehyde
• AKOS013659055
• CS-0350128
• 5-(1,1-dioxo-1$l^{6},4-thiomorpholin-4-yl)thiophene-2-carbaldehyde
• 1343658-15-0
• EN300-725524
• 5-(1,1-Dioxo-1lambda6-thiomorpholin-4-yl)thiophene-2-carbaldehyde

• Inchi： 1S/C9H11NO3S2/c11-7-8-1-2-9(14-8)10-3-5-15(12,13)6-4-10/h1-2,7H,3-6H2
• InChI Key： CDLMVWJFAAWTSM-UHFFFAOYSA-N
• SMILES： C1(C=O)SC(N2CCS(=O)(=O)CC2)=CC=1

Computed Properties

• Exact Mass: 245.01803556g/mol
• Monoisotopic Mass: 245.01803556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 91.1Ų

Experimental Properties

• Density: 1.448±0.06 g/cm3(Predicted)
• Boiling Point: 542.6±50.0 °C(Predicted)
• pka: 0.05±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-Thiophenecarboxaldehyde, 5-(1,1-dioxido-4-thiomorpholinyl)-

Introduction to 2-Thiophenecarboxaldehyde, 5-(1,1-dioxido-4-thiomorpholinyl) (CAS No. 1343658-15-0)

2-Thiophenecarboxaldehyde, 5-(1,1-dioxido-4-thiomorpholinyl) (CAS No. 1343658-15-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiophene ring and a thiomorpholine moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 2-Thiophenecarboxaldehyde, 5-(1,1-dioxido-4-thiomorpholinyl) consists of a thiophene ring attached to a formyl group at the 2-position and a thiomorpholine moiety at the 5-position. The thiomorpholine moiety is further substituted with a dioxido group, which enhances the compound's stability and reactivity. This combination of functional groups provides a rich platform for exploring its potential as a lead compound in the development of novel therapeutic agents.

Recent studies have highlighted the diverse biological activities of 2-Thiophenecarboxaldehyde, 5-(1,1-dioxido-4-thiomorpholinyl). For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The anti-inflammatory activity is attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-Thiophenecarboxaldehyde, 5-(1,1-dioxido-4-thiomorpholinyl) has also been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can effectively inhibit the replication of several viruses, including influenza A virus and herpes simplex virus (HSV). The antiviral activity is thought to be mediated through its interaction with viral enzymes and proteins, thereby disrupting the viral life cycle.

The pharmacokinetic properties of 2-Thiophenecarboxaldehyde, 5-(1,1-dioxido-4-thiomorpholinyl) have also been studied in detail. Preclinical studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In terms of safety and toxicity, preliminary studies suggest that 2-Thiophenecarboxaldehyde, 5-(1,1-dioxido-4-thiomorpholinyl) has a favorable safety profile. However, further extensive toxicological evaluations are necessary to fully assess its safety in humans. These evaluations will include assessments of acute and chronic toxicity, genotoxicity, and reproductive toxicity.

The potential applications of 2-Thiophenecarboxaldehyde, 5-(1,1-dioxido-4-thiomorpholinyl) extend beyond its direct therapeutic uses. For example, this compound can serve as a valuable tool in chemical biology research to study the mechanisms underlying inflammatory responses and viral infections. Additionally, it can be used as a building block in the synthesis of more complex molecules with enhanced biological activities.

In conclusion, 2-Thiophenecarboxaldehyde, 5-(1,1-dioxido-4-thiomorpholinyl) (CAS No. 1343658-15-0) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research efforts are likely to uncover additional applications and optimize its use in clinical settings.